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Compound of Interest

Compound Name: MethADP

Cat. No.: B605492 Get Quote

Disclaimer: The following information is provided for laboratory and research professionals. It is

based on the high probability that the query "MethADP" was a typographical error for

"Methadone." Methadone is a potent synthetic opioid and a DEA Schedule II controlled

substance.[1] All handling and disposal procedures must be in strict accordance with local,

state, and federal regulations. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Essential Safety and Logistical Information
Methadone hydrochloride is a white or off-white crystalline powder that is fatal if swallowed and

may cause drowsiness or dizziness.[2][3] It is also suspected of causing genetic defects and of

damaging fertility or the unborn child.[2] Due to its hazardous nature, stringent safety protocols

must be followed during handling and disposal.

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, protective

clothing, and eye/face protection.[2][4] In case of insufficient ventilation or when handling the

powder, use a NIOSH/MSHA approved respirator.[5]

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2] Wash hands and any

exposed skin thoroughly after handling.[4] Do not eat, drink, or smoke when using this

product.[4]

Storage: Store in a locked, well-ventilated place in a tightly closed, light-resistant container.

[4]
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Logistical and Disposal Plans: The primary methods for the disposal of methadone from a

laboratory setting are through a licensed hazardous waste contractor or via a DEA-registered

reverse distributor. For trace amounts or in specific situations where such services are not

immediately available, chemical neutralization may be an option, but this should only be

performed by trained personnel and in accordance with institutional guidelines.

Quantitative Data for Methadone Hydrochloride
Property Value Source

Chemical Formula C₂₁H₂₈ClNO [3]

Molecular Weight 345.89 g/mol [3]

CAS Number 1095-90-5 [2][6]

Melting Point 233-235 °C (451.4-455 °F) [1]

Appearance
White or off-white crystalline

powder
[3]

Solubility in Water 12 g/100 mL [1]

Oral LD₅₀ (Rat)
Data not available in the

provided search results.

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the disposal of methadone in a laboratory

setting. This is a general guideline and must be adapted to comply with all applicable

regulations and institutional policies.

1. Initial Assessment and Segregation:

Identify all methadone waste streams, including pure compound, contaminated labware

(e.g., vials, pipette tips), and solutions.

Segregate methadone waste from other chemical waste streams to ensure proper handling

and disposal.

For expired or unused stock, ensure it is clearly labeled and stored securely until disposal.[7]
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2. Waste Collection and Labeling:

Collect all solid methadone waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include the words "Hazardous Waste," the name "Methadone," and any

other information required by your institution and local regulations.

Aqueous solutions containing methadone should be collected in a separate, compatible, and

clearly labeled hazardous waste container.

3. Contacting Environmental Health and Safety (EHS):

Once the waste container is full or ready for disposal, contact your institution's EHS

department.

Provide them with an accurate inventory of the waste, including the amount and

concentration of methadone.

EHS will arrange for the pickup and disposal of the waste through a licensed hazardous

waste contractor.

4. Documentation:

Maintain a detailed log of all methadone waste generated and disposed of. This log should

include the date, quantity, and method of disposal.

These records are crucial for regulatory compliance, especially for DEA-controlled

substances.

5. Emergency Spill Procedures:

In the event of a spill, evacuate the area and prevent access.

Avoid generating dust.[4]

Wear appropriate PPE, including respiratory protection.
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For small spills, carefully scoop the material into a labeled hazardous waste container.

For larger spills, contact your institution's EHS or emergency response team immediately.

Visual Workflow for Methadone Disposal
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Caption: Logical workflow for the proper disposal of Methadone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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